Cas no 889939-83-7 (4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride)

• Product Name: 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride
• CAS No: 889939-83-7
• MF: C₁₁H₁₅ClO₃S
• MW: 262.753001451492
• MDL: MFCD08445770
• CID: 892566
• PubChem ID: 20108852
• Update Time: 2025-10-31

4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-ISOPROPYL-4-METHOXY-2-METHYL-BENZENESULFONYL CHLORIDE
• 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride
• EN300-187524
• BB 0217830
• MFCD08445770
• CS-0117381
• LS-09233
• 4-methoxy-2-methyl-5-propan-2-ylbenzenesulfonyl chloride
• 5-isopropyl-4-methoxy-2-methylbenzene-1-sulfonyl chloride
• 889939-83-7
• DTXSID40602547
• SCHEMBL22032766
• A843029
• 5-Isopropyl-4-methoxy-2-methylbenzenesulfonyl chloride, AldrichCPR
• AKOS000302850
• 5-isopropyl-4-methoxy-2-methylbenzenesulfonyl chloride
• 5-Isopropyl-4-methoxy-2-methyl-benzenesulfonylchloride
• ALBB-027024
• G23052
• benzenesulfonyl chloride, 4-methoxy-2-methyl-5-(1-methylethyl)-

• MDL： MFCD08445770
• Inchi： 1S/C11H15ClO3S/c1-7(2)9-6-11(16(12,13)14)8(3)5-10(9)15-4/h5-7H,1-4H3
• InChI Key： DIDRZYFYDMMUJT-UHFFFAOYSA-N
• SMILES： ClS(C1C(C)=CC(=C(C=1)C(C)C)OC)(=O)=O

Computed Properties

• Exact Mass: 262.0430432g/mol
• Monoisotopic Mass: 262.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride

Comprehensive Overview of 4-Methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride (CAS No. 889939-83-7)

4-Methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride (CAS No. 889939-83-7) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its methoxy and isopropyl substituents, serves as a critical intermediate in the production of sulfonamide-based compounds, which are pivotal in drug development and agrochemical applications. Its unique structural features, including the sulfonyl chloride functional group, enable versatile reactivity, making it a sought-after reagent in modern synthetic chemistry.

In recent years, the demand for high-purity sulfonyl chlorides like 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride has surged due to their role in designing targeted therapeutics and bioconjugation strategies. Researchers and manufacturers frequently search for CAS 889939-83-7 suppliers, synthesis protocols, and safety data sheets to ensure optimal handling and application. The compound’s relevance is further highlighted by its potential use in proteomics and chemical biology, where it aids in labeling and modifying biomolecules.

The 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride structure features a benzene ring substituted with a methoxy group at the 4-position, a methyl group at the 2-position, and an isopropyl group at the 5-position. The sulfonyl chloride moiety at the 1-position is highly reactive, facilitating nucleophilic substitution reactions. This reactivity is exploited in the synthesis of sulfonamides, sulfonate esters, and other derivatives, which are integral to medicinal chemistry and material science.

From an industrial perspective, CAS 889939-83-7 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions have been explored to minimize environmental impact while maintaining high yields. These advancements align with global trends toward eco-friendly chemical production, a topic frequently queried in scientific databases and patent literature.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride. Purity assessments are critical, as impurities can affect downstream applications. Users often search for analytical methods and certificates of analysis to ensure compliance with pharmaceutical-grade standards.

In summary, 4-methoxy-2-methyl-5-(propan-2-yl)benzene-1-sulfonyl chloride (CAS No. 889939-83-7) is a multifaceted compound with significant applications in drug discovery, agrochemicals, and biomolecular engineering. Its synthesis, handling, and utilization continue to evolve, driven by advancements in organic chemistry and process optimization. As interest grows in tailored chemical intermediates, this compound remains a cornerstone in research and industrial workflows.